Cas no 494771-76-5 (2-(4-Acetylpiperazino)-5-bromopyridine)

• Product Name: 2-(4-Acetylpiperazino)-5-bromopyridine
• CAS No: 494771-76-5
• MF: C₁₁H₁₄BrN₃O
• MW: 284.152361392975
• MDL: MFCD11954763
• CID: 857038
• PubChem ID: 21914468
• Update Time: 2025-05-28

2-(4-Acetylpiperazino)-5-bromopyridine Chemical and Physical Properties

Names and Identifiers

• 1-(4-(5-Bromopyridin-2-yl)piperazin-1-yl)ethanone
• 2-(4-ACETYLPIPERAZINO)-5-BROMOPYRIDINE
• DB-364017
• 1-[4-(5-Bromo-pyridin-2-yl)piperazin-1-yl]ethanone
• 1-[4-(5-Bromopyridin-2-yl)piperazin-1-yl]ethan-1-one
• MFCD11954763
• 494771-76-5
• CS-0207995
• F72402
• AKOS006039890
• 1-[4-(5-bromopyridin-2-yl)piperazin-1-yl]ethanone
• DTXSID40620004
• SCHEMBL1433065
• BS-28726
• QHIUYPWBDOIIAF-UHFFFAOYSA-N
• AB92066
• 1-[4-(5-Bromo-2-pyridinyl)-1-piperazinyl]ethanone
• 2-(4-Acetylpiperazino)-5-bromopyridine

• MDL： MFCD11954763
• Inchi： 1S/C11H14BrN3O/c1-9(16)14-4-6-15(7-5-14)11-3-2-10(12)8-13-11/h2-3,8H,4-7H2,1H3
• InChI Key： QHIUYPWBDOIIAF-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=C1)N1CCN(C(C)=O)CC1

Computed Properties

• Exact Mass: 283.03200
• Monoisotopic Mass: 283.03202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 36.4Ų

Experimental Properties

• PSA: 36.44000
• LogP: 1.51550

Additional information on 2-(4-Acetylpiperazino)-5-bromopyridine

Recent Advances in the Study of 2-(4-Acetylpiperazino)-5-bromopyridine (CAS: 494771-76-5) in Chemical Biology and Pharmaceutical Research

2-(4-Acetylpiperazino)-5-bromopyridine (CAS: 494771-76-5) is a brominated pyridine derivative with significant potential in chemical biology and pharmaceutical applications. Recent studies have highlighted its role as a versatile intermediate in the synthesis of bioactive compounds, particularly in the development of kinase inhibitors and other therapeutic agents. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

The compound's unique structure, featuring a bromine atom at the 5-position and an acetylpiperazino group at the 2-position, makes it a valuable scaffold for medicinal chemistry. Recent synthetic approaches have optimized the production of 2-(4-Acetylpiperazino)-5-bromopyridine, with improvements in yield and purity. These advancements have facilitated its use in high-throughput screening and structure-activity relationship (SAR) studies, particularly in the context of kinase-targeted drug discovery.

In vitro studies have demonstrated that derivatives of 2-(4-Acetylpiperazino)-5-bromopyridine exhibit promising inhibitory activity against several kinases implicated in cancer and inflammatory diseases. Notably, modifications to the acetylpiperazino moiety have been shown to enhance selectivity and potency, suggesting that this scaffold holds considerable promise for the development of next-generation kinase inhibitors. Additionally, recent work has explored the compound's potential as a building block for PROTACs (Proteolysis Targeting Chimeras), leveraging its ability to engage with specific protein targets.

Beyond its applications in kinase inhibition, 2-(4-Acetylpiperazino)-5-bromopyridine has also been investigated for its role in modulating other biological pathways. For instance, recent research has identified its utility in the design of allosteric modulators for G protein-coupled receptors (GPCRs), expanding its relevance in drug discovery. Furthermore, its bromine substituent offers opportunities for further functionalization via cross-coupling reactions, enabling the rapid generation of diverse compound libraries for screening.

In conclusion, 2-(4-Acetylpiperazino)-5-bromopyridine (CAS: 494771-76-5) represents a highly versatile and pharmacologically relevant scaffold in modern drug discovery. Ongoing research continues to uncover new applications for this compound, particularly in the development of targeted therapies for cancer and other diseases. Future studies are expected to further elucidate its mechanism of action and optimize its derivatives for clinical translation.